molecular formula C7H5FN4 B8328453 7-Fluoro-pyrido[3,2-d]pyrimidin-4-ylamine

7-Fluoro-pyrido[3,2-d]pyrimidin-4-ylamine

Cat. No.: B8328453
M. Wt: 164.14 g/mol
InChI Key: OYGFIIMKCVLRKR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Fluoro-pyrido[3,2-d]pyrimidin-4-ylamine is a useful research compound. Its molecular formula is C7H5FN4 and its molecular weight is 164.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H5FN4

Molecular Weight

164.14 g/mol

IUPAC Name

7-fluoropyrido[3,2-d]pyrimidin-4-amine

InChI

InChI=1S/C7H5FN4/c8-4-1-5-6(10-2-4)7(9)12-3-11-5/h1-3H,(H2,9,11,12)

InChI Key

OYGFIIMKCVLRKR-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NC2=C1N=CN=C2N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,5-Difluoro-pyridine-2-carbonitrile (2.54 mmol, 356 mg) is dissolved in DMA (5 mL) and then formamidine acetate is added (2.54 mmol, 264.6 mg) followed by DIEA (7.62 mmol, 983 mg). The reaction mixture is stirred for 16 h at 100° C., then poured into saturated NH4Cl aq. and extracted 3 times with CH2Cl2. The organics are dried with Na2SO4, concentrated, and purified on Biotage with 0-20% MeOH in CH2Cl2. This gives the desired product 7-Fluoro-pyrido[3,2-d]pyrimidin-4-ylamine (27 mg, LC/MS m/z=165 [M+H]+) as a white powder.
Quantity
356 mg
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reactant
Reaction Step One
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5 mL
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solvent
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0 (± 1) mol
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reactant
Reaction Step Two
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Quantity
983 mg
Type
reactant
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0 (± 1) mol
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reactant
Reaction Step Four

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